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Compound of Interest

Compound Name: DI-Sec-butylamine

Cat. No.: B1584033

Authored for Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a comprehensive overview of di-sec-butylamine, a
secondary aliphatic amine with significant applications in industrial and pharmaceutical
chemistry. This document details its chemical identity, physicochemical properties, synthesis
methodologies, key applications, and safety protocols, with a focus on its relevance to organic
synthesis and drug development.

Core Chemical Identity

Di-sec-butylamine is a secondary amine characterized by two sec-butyl groups attached to a
central nitrogen atom. This branched structure imparts significant steric hindrance and
lipophilicity, which are key determinants of its chemical reactivity and utility.

o CAS Number: 626-23-3[1]
e Molecular Formula: CsHioN[1]
e IUPAC Name: N-butan-2-ylbutan-2-amine[1]

e Synonyms: Bis(1-methylpropyl)amine, N-(1-Methylpropyl)-2-butanamine, MPBA[1]

Physicochemical and Spectroscopic Data
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The physical properties of di-sec-butylamine are summarized in the table below. Its nature as
a volatile, flammable liquid necessitates specific handling and storage procedures.

Property Value Reference(s)

Molecular Weight 129.24 g/mol [1]

Colorless to pale yellow liquid
Appearance _ o [2]
with a sharp, amine-like odor

Boiling Point 135 °C (at 765 mmHgQ) [3]
Melting Point -70 °C

Density 0.753 g/mL (at 25 °C) [3]
Refractive Index n20/D 1.41 [3]
Flash Point 19 °C (69 °F)

Slightly soluble in water;
Solubility miscible with common organic [4]

solvents

Spectroscopic data for di-sec-butylamine is available in public databases, providing reference
spectra for identity confirmation.[1]

Synthesis Methodologies

Di-sec-butylamine is produced industrially through controlled organic synthesis, as it is not a
naturally occurring compound.[2] The primary routes to its synthesis involve the formation of
carbon-nitrogen bonds through reductive amination or N-alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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